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6-Chloro-1-ethylquinolin-4(1H)-

one

Cat. No.: B11894316

Get Quote

Executive Summary: Immediate Action Protocol
Do NOT dispose of 6-Chloro-1-ethylquinolin-4(1H)-one down the drain or in general trash.[1]

[2] Do NOT mix with non-halogenated solvents (e.g., acetone, ethanol) or strong oxidizers.[1][2]

This compound is a Halogenated Heterocyclic Organic.[2] Its disposal is strictly regulated due

to the chlorine substituent, which poses environmental risks (aquatic toxicity) and requires

specific incineration protocols to prevent the formation of dioxins or hydrochloric acid

emissions.[1][2]

Disposal Classification: Hazardous Chemical Waste (Solid or Liquid).[2] Primary Hazard:

Irritant (Skin/Eye/Respiratory), Potentially Toxic.[1][2] RCRA Status: Non-listed (unless specific

formulation), but treated as Characteristic Hazardous Waste due to toxicity and halogen

content.[1][2]

Chemical Profile & Hazard Identification
To handle waste safely, you must understand the "Why" behind the protocol.
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Property Description Implications for Disposal

Chemical Structure
Chlorinated Quinoline

Derivative

Contains Chlorine (Cl).[2][3][4]

Must enter Halogenated Waste

streams.[2][5]

Physical State
Solid (typically off-white

powder)

Requires double-bagging or

wide-mouth container disposal.

[2]

Reactivity
Stable, but reacts with strong

oxidizers

Keep away from nitric acid or

perchlorates in waste storage.

[1][2]

Combustion Releases HCl, NOx, COx
Must be incinerated in facilities

with acid gas scrubbers.[1][2]

GHS Hazard Classifications (Derived from Analogous Quinolines):

H302: Harmful if swallowed.[2][6]

H315/H319: Causes skin and serious eye irritation.[2][6][7]

H335: May cause respiratory irritation.[2][7]

H412: Harmful to aquatic life with long-lasting effects.[2]

Operational Disposal Protocol
This protocol is designed to be a self-validating system.[2] If you cannot check off a step, stop

and re-evaluate.

Step 1: Segregation (The "Halogen Rule")[2]
The Golden Rule: Because of the C-6 Chlorine atom, this waste must be tagged as

HALOGENATED.[1][2]

Why? Mixing halogenated waste with non-halogenated waste (like pure methanol)

contaminates the entire volume, forcing the disposal facility to treat the whole batch as
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halogenated (more expensive, higher energy incineration).[1][2]

Solid Waste: Segregate from general lab debris (gloves/towels) unless those items are

heavily contaminated.[2]

Liquid Waste (Mother Liquors): If the compound is dissolved in a solvent (e.g., DCM,

Chloroform), it goes into the Halogenated Solvent carboy.[1][2] If dissolved in non-

halogenated solvents (e.g., Ethanol), the presence of the solute converts the mixture to a

Halogenated Waste stream.[1][2]

Step 2: Packaging & Containment
Scenario A: Pure Solid / Powder

Primary Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a heavy-duty

chemically resistant plastic bag (minimum 2 mil thickness).[2]

Secondary Containment: If using bags, double-bag the waste. If using a jar, ensure the lid

has a Teflon/poly-liner to prevent seal degradation.[1][2]

State: Ensure the waste is dry. If it is a wet filter cake, it must be labeled as such.[1][2]

Scenario B: Solution / Reaction Mixture

Container: Use an approved safety carboy (HDPE or Glass).[2]

Headspace: Leave at least 10% headspace to allow for thermal expansion.[2]

Compatibility Check: Ensure no strong oxidizers or reactive metals are present in the carboy.

[2]

Step 3: Labeling Strategy
Standard "Hazardous Waste" stickers are insufficient.[2] You must provide specific data for the

safety of downstream handlers.[2][6]

Chemical Name: Write "6-Chloro-1-ethylquinolin-4(1H)-one" clearly. Do not use

abbreviations (e.g., "CEQ").
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Constituents: If in solution, list the solvent and the approximate concentration (e.g.,

"Dichloromethane 95%, 6-Chloro-1-ethylquinolin-4(1H)-one 5%").

Hazard Checkboxes: Mark "Toxic" and "Irritant."[2]

Step 4: Storage & Hand-off
Store in a Satellite Accumulation Area (SAA).[2][5]

Ensure the container is in a secondary containment tray (to catch spills).[2]

Keep the container closed at all times unless adding waste.[2][5][8]

Workflow Visualization
The following diagram illustrates the decision logic for disposing of 6-Chloro-1-ethylquinolin-
4(1H)-one.
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Waste Generation:
6-Chloro-1-ethylquinolin-4(1H)-one

Determine Physical State

Solid / Powder / Filter Cake

Solid

Solution / Mother Liquor

Liquid

Double-Bag or Wide-Mouth HDPE Jar

Segregation Check:
Is solvent Halogenated?

LABELING:
1. Full Chemical Name

2. Check 'Toxic' & 'Irritant'
3. Mark 'Halogenated'

Add to Halogenated Solvent Carboy
(e.g., DCM, Chloroform)

Yes
Mixture becomes HALOGENATED Waste.

Do NOT add to Non-Halo Carboy.

No (e.g., Ethanol)

Route to Halo Stream

Store in Satellite Accumulation Area
(Secondary Containment)

Final Destruction:
High-Temp Incineration w/ HCl Scrubbing

EHS Pickup

Click to download full resolution via product page
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Caption: Decision matrix for segregating and packaging 6-Chloro-1-ethylquinolin-4(1H)-one
waste streams.

Emergency Contingencies
Spill Cleanup (Solid/Powder):

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1][2] If powder is fine/dusty, use an

N95 respirator to prevent inhalation.[1][2]

Containment: Do not dry sweep (creates dust).[2] Cover with wet paper towels or use a

HEPA vacuum designated for chemical cleanup.[2]

Disposal: Place all cleanup materials (towels, gloves) into the Halogenated Solid Waste bag.

Spill Cleanup (Liquid):

Absorb: Use vermiculite or polypropylene pads.[2]

Clean: Wipe area with soap and water.[2][9]

Disposal: Treat absorbent pads as Halogenated Solid Waste.

Regulatory Framework & Compliance
EPA (USA): Under RCRA (Resource Conservation and Recovery Act), this waste is treated

to meet Land Disposal Restrictions (LDR).[1][2] It must be incinerated to destroy the organic

ring structure and capture the chlorine.[2]

Waste Codes: While not a specific "U" or "P" listed waste, it often falls under state-specific

codes for "Halogenated Organic Solids" or is consolidated under lab-pack codes (e.g., D001

if ignitable solvent is present, or Toxic characteristic).[1][2]

European Waste Catalogue (EWC): Typically 07 05 13* (solid wastes containing hazardous

substances).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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